Cas no 111455-90-4 (1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-
• CAS No: 111455-90-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 129271
• PubChem ID: 45083794
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-
• 1H-Pyrrole-2-carboxaldehyde, 1-ethyl-3-methoxy- (9CI)
• 1-ethyl-3-methoxy-1H-pyrrole-2-carbaldehyde
• 111455-90-4
• 1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-(9ci)

• Inchi： 1S/C8H11NO2/c1-3-9-5-4-8(11-2)7(9)6-10/h4-6H,3H2,1-2H3
• InChI Key： HIJWXNZARKQOIY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN(C=1C=O)CC

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 31.23